Cas no 1781158-71-1 (3-(Aminomethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide)

• Product Name: 3-(Aminomethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide
• CAS No: 1781158-71-1
• MF: C₁₀H₁₇N₃O₂S
• MW: 243.325880765915
• CID: 4774860
• Update Time: 2025-06-10

3-(Aminomethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide
• 3-(Aminomethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide

• Inchi： 1S/C10H17N3O2S/c1-7(2)13-10(5-11)8-6-16(14,15)4-3-9(8)12-13/h7H,3-6,11H2,1-2H3
• InChI Key： HWFRBSCKHGAEPS-UHFFFAOYSA-N
• SMILES： S1(CCC2C(=C(CN)N(C(C)C)N=2)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: -0.9
• Topological Polar Surface Area: 86.4

Additional information on 3-(Aminomethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide

Introduction to 3-(Aminomethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide (CAS No. 1781158-71-1)

3-(Aminomethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the class of tetrahydrothiopyranopyrazole derivatives, which are known for their diverse pharmacological properties. The presence of both amine and thioether functional groups in its structure suggests a high degree of reactivity and versatility in chemical modifications, making it a valuable scaffold for drug discovery and development.

The CAS No. 1781158-71-1 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. The molecular structure of 3-(Aminomethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide consists of a thiopyran ring fused with a pyrazole moiety, both of which are critical for its biological interactions. The 5,5-dioxide functionality indicates the presence of two oxygen atoms incorporated into the molecular backbone, which can influence the compound's solubility, stability, and metabolic pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies have shown that the amine group in 3-(Aminomethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide can form hydrogen bonds with nucleophilic residues in enzymes and receptors, while the thioether moiety may engage in hydrophobic interactions or participate in redox processes. These interactions are pivotal for modulating biological pathways associated with inflammation, cancer progression, and neurological disorders.

In the realm of medicinal chemistry, derivatives of tetrahydrothiopyranopyrazole have been extensively studied for their potential therapeutic applications. The structural features of 3-(Aminomethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide make it an attractive candidate for further exploration as an intermediate in synthesizing novel bioactive molecules. Researchers have utilized this scaffold to develop compounds with anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes or by modulating cytokine production.

Moreover，the 5,5-dioxide group in the molecule can be chemically modified to introduce additional functional groups or to enhance specific pharmacokinetic profiles. For instance，replacing one of the oxygen atoms with a hydroxyl group could improve water solubility，while introducing a methyl or ethyl group could alter metabolic stability. These modifications are essential for optimizing drug candidates for clinical trials and ensuring their efficacy and safety.

Current research in this area is particularly focused on leveraging structure-activity relationship (SAR) studies to refine the pharmacological properties of 3-(Aminomethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5，5-dioxide derivatives. By systematically varying substituents at key positions within the heterocyclic core，scientists aim to identify compounds that exhibit enhanced binding affinity，selectivity，and pharmacokinetic profiles. Such efforts are critical for advancing drug discovery pipelines toward novel therapeutics that address unmet medical needs.

The synthesis of 3-(Aminomethyl)-2-isopropyl-2，4，6，7-tetrahydrothiopyrano[4，3-c]pyrazole 5，5-dioxide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies，such as transition-metal catalysis and flow chemistry，have streamlined the production process，making it more efficient and scalable. These innovations are particularly important for industrial applications where cost-effectiveness and reproducibility are paramount.

From a biochemical perspective，the amine group in this compound can participate in various enzymatic reactions，including transamination and oxidation processes that are crucial for metabolic pathways. The thioether moiety may also influence redox homeostasis by interacting with thioredoxin reductase or other antioxidant enzymes. These interactions highlight the potential of 3-(Aminomethyl)-2-isopropyl-2，4，6，7-tetrahydrothiopyrano[4，3-c]pyrazole 5，5-dioxide as a tool for studying oxidative stress mechanisms and developing antioxidants or prodrugs.

In conclusion,3-(Aminomethyl)-2-isopropyl-2，4，6，7-tetrahydrothiopyrano[4，3-c]pyrazole 5，5-dioxide (CAS No. 1781158-71-1) represents a promising scaffold for pharmaceutical innovation due to its complex heterocyclic structure and functional versatility。Ongoing research efforts are focused on elucidating its biological activities、developing synthetic strategies for derivative libraries、and exploring its potential as a lead compound for new therapeutic agents。As our understanding of molecular interactions continues to evolve،this compound is poised to play a significant role in future drug discovery initiatives across academia and industry.